Cas no 1258650-50-8 (2-Amino-4-methoxy-5-(methylsulfanyl)benzamide)

• Product Name: 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide
• CAS No: 1258650-50-8
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD17167271
• CID: 5167998
• Update Time: 2025-10-05

2-Amino-4-methoxy-5-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methoxy-5-(methylsulfanyl)benzamide
• 2-Amino-4-methoxy-5-(methylthio)benzamide
• 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide

• MDL： MFCD17167271
• Inchi： 1S/C9H12N2O2S/c1-13-7-4-6(10)5(9(11)12)3-8(7)14-2/h3-4H,10H2,1-2H3,(H2,11,12)
• InChI Key： YYYQQRLCEXNTDS-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(C(N)=O)=C(C=C1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.2
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide

2-Amino-4-methoxy-5-(methylsulfanyl)benzamide: A Comprehensive Overview

The compound with CAS No 1258650-50-8, known as 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group at position 2, a methoxy group at position 4, and a methylsulfanyl group at position 5 on the benzene ring, which is further substituted with an amide group. These structural features make it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide as a modulator of key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. The amino and methoxy groups are believed to play critical roles in enhancing the compound's bioavailability and targeting specificity, while the methylsulfanyl group contributes to its stability and ability to penetrate cellular membranes.

The synthesis of 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the amino, methoxy, and methylsulfanyl groups requires precise control over reaction conditions to ensure optimal yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

In terms of pharmacokinetics, 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide has shown favorable properties in preclinical studies. Its amide group facilitates its solubility in both aqueous and lipid environments, which is crucial for systemic distribution. Additionally, the presence of the methoxy group enhances its metabolic stability, reducing the likelihood of rapid elimination from the body. These characteristics make it an attractive lead compound for further optimization in drug development pipelines.

The biological activity of 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide has been extensively studied using various in vitro and in vivo models. In particular, its ability to modulate ion channels and receptor signaling pathways has been explored in the context of neurological disorders such as epilepsy and Alzheimer's disease. Recent findings published in *Nature Communications* suggest that this compound may possess neuroprotective properties, potentially offering a new avenue for treating neurodegenerative conditions.

Another area of interest lies in the potential application of 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide as an anti-inflammatory agent. Studies conducted at leading research institutions have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. The methylsulfanyl group is thought to contribute significantly to this activity by acting as a sulfur donor, which can modulate redox-sensitive pathways involved in inflammation.

Despite its promising attributes, further research is required to fully elucidate the mechanism of action of 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide and to assess its safety profile in humans. Ongoing clinical trials are investigating its tolerability at various doses, with early results indicating minimal adverse effects under controlled conditions.

In conclusion, 2-Amino-4-methoxy-5-(methylsulfanyl)benzamide represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents with broad applicability across multiple disease areas. Its unique combination of functional groups, coupled with recent advances in synthetic methodology and biological characterization, positions it as a key player in the ongoing quest for innovative treatments in modern medicine.